N-[2-(4-morpholinyl)ethyl]-2-(4-nitrophenyl)propanamide

• IUPAC Name: N-(2-morpholin-4-ylethyl)-2-(4-nitrophenyl)propanamide
• InChI: InChI=1S/C15H21N3O4/c1-12(13-2-4-14(5-3-13)18(20)21)15(19)16-6-7-17-8-10-22-11-9-17/h2-5,12H,6-11H2,1H3,(H,16,19)
• InChI Key: RCIHSUJVBOIIDR-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)[N+](=O)[O-])C(=O)NCCN2CCOCC2
• Molecular Formula: C15H21N3O4
• Molecular Weight: 307.34 g/mol

Description

N-[2-(4-morpholinyl)ethyl]-2-(4-nitrophenyl)propanamide, also known as NMP, is a chemical compound that belongs to the class of amides. It has been widely used in scientific research due to its unique properties and potential applications. In

Mechanism of Action

The mechanism of action of N-[2-(4-morpholinyl)ethyl]-2-(4-nitrophenyl)propanamide involves binding to a specific site on the potassium channel protein, which causes a conformational change that alters the channel's gating properties. This results in a change in the flow of ions across the membrane, which can have various effects on cell function and signaling.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including changes in membrane potential, ion conductance, and neurotransmitter release. These effects can have implications for a variety of physiological processes, including neuronal excitability, muscle contraction, and hormone secretion.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(4-morpholinyl)ethyl]-2-(4-nitrophenyl)propanamide in lab experiments is that it is a highly specific and potent modulator of potassium channels, which allows for precise control of channel activity. However, one limitation is that this compound can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research involving N-[2-(4-morpholinyl)ethyl]-2-(4-nitrophenyl)propanamide. One area of interest is the development of more selective and potent modulators of potassium channels, which could have therapeutic applications in the treatment of various neurological and cardiovascular disorders. Another area of interest is the investigation of the role of potassium channels in cancer biology, as recent studies have suggested that these channels may play a role in tumor growth and metastasis. Finally, further research is needed to fully understand the physiological and pathological implications of this compound modulation of potassium channels, which could have implications for a wide range of disease states.

Scientific Research Applications

N-[2-(4-morpholinyl)ethyl]-2-(4-nitrophenyl)propanamide has been used in scientific research as a tool to study the function and regulation of ion channels, which are proteins that control the flow of ions across cell membranes. Specifically, this compound has been shown to modulate the activity of voltage-gated potassium channels, which are important for regulating the electrical properties of neurons and other excitable cells.